Cas no 2297689-28-0 (3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 2297689-28-0
• MF: C₅H₄IN₃
• MW: 233.0098
• CID: 5310937
• PubChem ID: 145712188
• Update Time: 2026-03-10

3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-iodo-1-methyl-
• 3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile
• 2297689-28-0
• MFCD31725620
• 3-iodo-1-methyl-pyrazole-4-carbonitrile
• F89039
• SCHEMBL21802995

• Inchi： 1S/C5H4IN3/c1-9-3-4(2-7)5(6)8-9/h3H,1H3
• InChI Key： JWZBWMVAGGUXRP-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C([H])N(C([H])([H])[H])N=1

Computed Properties

• Exact Mass: 232.94499g/mol
• Monoisotopic Mass: 232.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6

Additional information on 3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile

Recent Advances in the Application of 3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile (CAS: 2297689-28-0) in Chemical Biology and Pharmaceutical Research

3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile (CAS: 2297689-28-0) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features and reactivity. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological activities, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the iodine moiety, yielding compounds with nanomolar potency against JAK2-dependent cell lines. Molecular docking studies revealed that the pyrazole core contributes significantly to binding affinity through hydrogen bonding interactions with the kinase hinge region.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2297689-28-0 exhibited promising activity against drug-resistant Staphylococcus aureus strains. The electron-withdrawing cyano group at the 4-position was found to enhance membrane permeability, while the iodine atom served as an excellent handle for further structural diversification. Minimum inhibitory concentrations (MICs) as low as 2 μg/mL were observed for the most potent analogs.

From a synthetic chemistry perspective, advances in continuous flow technology have improved the scalability of 3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile production. A recent Organic Process Research & Development paper (2024) detailed a safer, more efficient iodination protocol using flow chemistry, achieving 85% yield with excellent purity (>98%). This development addresses previous challenges associated with handling hazardous reagents in batch processes.

The compound's mechanism of action varies depending on its derivatization. In cancer research, it primarily functions as a kinase inhibitor scaffold, while in antimicrobial applications, it appears to disrupt cell wall biosynthesis. Recent proteomics studies suggest that some derivatives may have polypharmacological effects, simultaneously targeting multiple pathways - a property increasingly valued in complex disease treatment.

Future research directions include exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) design, where its ability to form stable protein-ligand complexes could be leveraged. Additionally, computational studies predict that fluorinated analogs may offer improved pharmacokinetic properties, opening new avenues for CNS-targeted therapeutics.

In conclusion, 3-Iodo-1-methyl-1H-pyrazole-4-carbonitrile (2297689-28-0) continues to demonstrate significant value in drug discovery. Its synthetic versatility, combined with emerging biological activities, positions it as an important tool for developing next-generation therapeutics. Researchers are encouraged to explore its potential in targeted protein degradation and combination therapies for complex diseases.